Cas no 898752-64-2 (ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE)

ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE structure
898752-64-2 structure
Product Name:ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE
CAS No:898752-64-2
MF:C14H17FO3
MW:252.281388044357
CID:879021
PubChem ID:24727369
Update Time:2025-04-19

ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE Chemical and Physical Properties

Names and Identifiers

    • ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE
    • Ethyl 5-(4-fluoro-3-methylphenyl)-5-oxopentanoate
    • MFCD01320256
    • 898752-64-2
    • AKOS016023096
    • DTXSID80645594
    • ETHYL5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE
    • MDL: MFCD01320256
    • Inchi: 1S/C14H17FO3/c1-3-18-14(17)6-4-5-13(16)11-7-8-12(15)10(2)9-11/h7-9H,3-6H2,1-2H3
    • InChI Key: YTZSPFBANZATAA-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C)C(CCCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 252.11617256g/mol
  • Monoisotopic Mass: 252.11617256g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 361.8±32.0 °C at 760 mmHg
  • Flash Point: 114.7±19.0 °C

ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE Security Information

ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE Pricemore >>

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